Cas no 2171814-54-1 (2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one)

• Product Name: 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one
• CAS No: 2171814-54-1
• MF: C₁₃H₁₆BrNOS
• MW: 314.241241455078
• CID: 5927053
• PubChem ID: 165794554
• Update Time: 2025-06-10

2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one
• 2171814-54-1
• 2-[(5-bromopyridin-3-yl)sulfanyl]-1-cyclohexylethan-1-one
• EN300-1478307

• Inchi： 1S/C13H16BrNOS/c14-11-6-12(8-15-7-11)17-9-13(16)10-4-2-1-3-5-10/h6-8,10H,1-5,9H2
• InChI Key： HEALGUTZCZEEDD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 313.01360g/mol
• Monoisotopic Mass: 313.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one

Introduction to 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one (CAS No. 2171814-54-1)

2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2171814-54-1, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and material science. The presence of both a brominated pyridine ring and a sulfanyl group attached to a cyclohexyl ketone backbone contributes to its complex reactivity and functionality, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one can be broken down into several key functional groups that play critical roles in its chemical behavior. The 5-bromopyridine moiety introduces a halogenated aromatic ring, which is known for its ability to participate in various substitution reactions, including Suzuki-Miyaura cross-coupling, providing a versatile platform for further derivatization. The sulfanyl group (-S-) acts as a bridge between the pyridine ring and the cyclohexyl ketone, potentially influencing electronic properties and interactions with biological targets. Finally, the cyclohexyl ketone moiety (-C=O) serves as a hydrophobic anchor, contributing to the compound's solubility and stability in different environments.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both pyridine and sulfanyl groups. These structural motifs are frequently found in bioactive molecules, where they contribute to binding affinity and selectivity towards specific biological targets. For instance, studies have shown that pyridine-based scaffolds are prevalent in kinase inhibitors, while sulfanyl groups are often involved in modulating enzyme activity or receptor interactions. The combination of these features in 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one suggests that it may exhibit dual functionality, making it a valuable candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in medicinal chemistry. Researchers have been increasingly leveraging structurally diverse molecules to overcome challenges associated with drug resistance and side effects. The unique blend of electronic and steric properties offered by 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one could enable the design of molecules with enhanced binding affinity and reduced toxicity. Furthermore, the presence of a reactive bromine atom allows for further functionalization through cross-coupling reactions, providing chemists with a flexible toolset to modify and optimize the compound's properties.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates for experimental validation. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess the binding potential of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one to various biological targets. This approach has been instrumental in accelerating drug discovery pipelines and has led to the identification of several lead compounds with therapeutic relevance. The integration of computational methods with traditional experimental techniques offers a powerful synergy that can significantly enhance the efficiency of drug development processes.

The synthesis of 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, transition-metal-mediated transformations, and organometallic chemistry have all played crucial roles in facilitating the synthesis of this compound. These advances not only improve yield but also enhance selectivity, reducing unwanted byproducts and streamlining purification processes.

In addition to its pharmaceutical applications, 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one may also find utility in other areas of chemical research. For example, its unique structural features make it an attractive candidate for studying molecular recognition processes or for developing novel materials with tailored properties. The ability to modify its structure through various chemical transformations allows researchers to explore different functionalizations and investigate their impact on physical and chemical properties.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As computational tools continue to evolve, so too will our ability to predict and validate the potential uses of molecules like 2-(5-bromopyridin-3-yl)sulfanyl-1-cyclohexylethan-1-one. By combining experimental data with advanced modeling techniques, scientists can gain deeper insights into how these compounds interact with biological systems and how they might be optimized for therapeutic use.

In conclusion,2-(5-bromopyridin-3-y lsulfanyl - 1 - cyclohexylethan - 1 - one (CAS No. 2171814 - 54 - 1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational methods, make it a compelling candidate for further exploration. As our understanding of its properties continues to grow, this compound is likely to play an important role in the development of new drugs and materials that address some of today's most pressing scientific challenges.